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Compound of Interest

Compound Name: Dimethenamid

Cat. No.: B1670659 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety and logistical information for handling

Dimethenamid, a chloroacetamide herbicide. Adherence to these procedures is critical to

ensure personal safety and environmental protection within a laboratory setting.

Personal Protective Equipment (PPE)
When handling Dimethenamid, a comprehensive suite of personal protective equipment is

mandatory to minimize exposure.[1][2] The recommended PPE varies depending on the

specific task being performed, with more stringent requirements for handling the concentrated

form of the chemical.[3]

Table 1: Required Personal Protective Equipment for Handling Dimethenamid
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PPE Component Specification Rationale

Gloves

Chemical-resistant gloves

(e.g., barrier laminate, butyl

rubber ≥ 14 mils, or nitrile

rubber ≥ 14 mils).[4]

Prevents skin contact and

absorption. Dimethenamid may

cause an allergic skin reaction.

[5]

Protective Clothing

Long-sleeved shirt and long

pants, or a chemical-resistant

lab coat or apron.

Protects skin from splashes

and spills.

Eye Protection
Chemical splash goggles or a

face shield.

Protects eyes from accidental

splashes which can cause

irritation.

Footwear Closed-toe shoes and socks. Protects feet from spills.

Respiratory Protection

Not typically required with

adequate ventilation. Use a

respirator with an appropriate

cartridge if PEL is exceeded or

if aerosols are generated.

Prevents inhalation of harmful

vapors or aerosols.

Note: Always inspect PPE for damage before use and follow the manufacturer's instructions for

cleaning and maintenance. Contaminated clothing should be washed separately from other

laundry.

Operational Plan: Step-by-Step Handling
Procedures
A systematic approach to handling Dimethenamid is essential to maintain a safe laboratory

environment.

2.1. Preparation and Handling

Ventilation: Always handle Dimethenamid in a well-ventilated area, preferably within a

chemical fume hood, to minimize inhalation exposure.
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Avoid Contact: Prevent direct contact with the skin, eyes, and clothing.

Hygiene: Do not eat, drink, or smoke in areas where Dimethenamid is handled or stored.

Wash hands and face thoroughly after handling and before breaks.

Electrostatic Charge: Take precautionary measures against static discharge, which can be

an ignition source.

2.2. Storage

Original Container: Store Dimethenamid in its original, tightly closed container in a cool, dry,

and well-ventilated area.

Segregation: Keep it away from ignition sources, heat, open flames, and incompatible

materials such as oxidizable substances.

Temperature: Protect from temperatures above 30°C.

2.3. Accidental Release Measures

Spill Containment: In case of a spill, dike the area with inert material like sand or earth to

contain the substance.

Personal Protection: Wear the appropriate PPE during cleanup.

Ventilation: Ensure adequate ventilation.

Collection: Collect the spilled material and diking material into separate, labeled containers

for disposal.

Decontamination: Clean the spill area with water and detergents, collecting the wash water

for approved disposal.

Environmental Protection: Prevent the spill from entering drains, surface waters, or

groundwater.

Disposal Plan
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Proper disposal of Dimethenamid and its containers is crucial to prevent environmental

contamination.

Waste Characterization: Dimethenamid waste is considered hazardous.

Disposal Method: Dispose of contents and containers at a hazardous or special waste

collection point in accordance with local, state, and federal regulations.

Container Rinsing: If applicable, triple rinse containers, collecting the rinsate for reuse or

disposal. Do not reuse empty containers.

Contaminated Materials: Dispose of contaminated absorbent materials and clothing as

hazardous waste.

Quantitative Data Summary
The following table summarizes key quantitative safety data for Dimethenamid.

Table 2: Quantitative Safety Data for Dimethenamid

Parameter Value Reference

Occupational Exposure Limit

(TWA)
0.2 mg/m³

Acute Oral Toxicity (Rat LD50) Moderately toxic

Acute Dermal Toxicity (Rabbit

LD50)

> 2,000 mg/kg (Virtually

nontoxic)

Acute Inhalation Toxicity (Rat

LC50)
> 5.16 mg/l (Virtually nontoxic)

First Aid Procedures
Immediate and appropriate first aid is critical in the event of exposure.

Table 3: First Aid Measures for Dimethenamid Exposure
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Exposure Route First Aid Procedure

Skin Contact

Immediately wash the affected area with plenty

of soap and water. Remove contaminated

clothing and wash it before reuse. If skin

irritation or rash occurs, get medical attention.

Eye Contact
Wash affected eyes for at least 15 minutes

under running water with eyelids held open.

Ingestion

Immediately rinse mouth and then drink 200-300

ml of water. Seek medical attention. Call a

poison center or doctor if you feel unwell.

Inhalation
Keep the patient calm, remove to fresh air, and

seek medical attention.

Experimental Workflow Diagram
The following diagram illustrates the standard workflow for safely handling Dimethenamid in a

laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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